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Compound of Interest

N-(2-Chloro-3-hydroxypyridin-4-
Compound Name:

yl)pivalamide

Cat. No.: B1320945

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, and chemical
data for N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide (CAS No. 1021339-26-3). Due to the
limited availability of public research data, this document primarily summarizes information from
supplier safety data sheets and publicly accessible patent literature. Currently, detailed
experimental protocols for biological assays and elucidated signaling pathways involving this
specific compound are not extensively published.

Chemical and Physical Properties

N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide is a halogenated heterocyclic compound. A
summary of its key chemical identifiers and properties is provided below.
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Property Value Reference
CAS Number 1021339-26-3 [11[2]
Molecular Formula C10H13CIN202 [1][2]
Molecular Weight 228.68 g/mol [11[2]

MDL Number MFCD10574975 [1]
Appearance Solid (form not specified)

Storage Room temperature [2]

Safety Data Sheet (SDS) Summary

The following tables summarize the key safety information derived from the Safety Data Sheet

provided by Matrix Scientific. It is important to note that the toxicological properties of this

product have not been fully investigated.

H | Identificati

GHS Classification

Hazard Statement

May cause an allergic skin reaction

Skin Sensitization, Category 1

Causes serious eye irritation

Eye lIrritation, Category 2A

Irritant Not specified
First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move victim to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Skin Contact

Gently and thoroughly wash the affected area
with running water and non-abrasive soap.
Cover the affected area with an emollient. Seek
medical attention. Wash contaminated clothing

before reusing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

May be harmful by ingestion. Seek medical

attention.

Handling and Storage

Aspect

Recommendation

Handling

Avoid prolonged exposure. Do not get in eyes,
on skin, or on clothing. Use only in a chemical
fume hood. Wear protective safety goggles,
chemical-resistant gloves, and protective

clothing.

Storage

Keep container tightly closed. Store in a cool,

dry, well-ventilated place.

Personal Protection

Protection Type

Specification

Eye/Face Protection

Protective safety goggles.

Hand Protection

Chemical-resistant gloves.

Body Protection

Protective clothing and chemical-resistant boots.

Respiratory Protection

Use in a chemical fume hood.
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Experimental Information

Detailed, peer-reviewed experimental protocols for the synthesis and biological evaluation of N-
(2-Chloro-3-hydroxypyridin-4-yl)pivalamide are not readily available in the public domain.
The primary source of information regarding its synthesis is found within patent literature.

Synthesis Workflow

The synthesis of N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide, as inferred from related
chemical literature, would likely involve the amidation of a corresponding aminopyridine
precursor. A generalized, hypothetical workflow is presented below. It is crucial to consult the
specific patent (US2011/0028467 Al) for the detailed experimental procedure.

Starting Materials

4-Amino-2-chloro-3-hydroxypyridine Pivaloyl chloride or Pivalic anhydride

‘ Reaction Step ‘

Amidation Reaction
(in a suitable solvent, e.g., DCM, THF)
(with a base, e.g., Triethylamine, Pyridine)

Purification

Work-up &

Aqueous work-up
(e.g., wash with water, brine)

Y

Purification
(e.g., Column chromatography, Recrystallization)

Final Jroduct
Y

N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide
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Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide.

Biological Activity and Signaling Pathways

There is currently no publicly available information detailing the specific biological activity,
mechanism of action, or associated signaling pathways for N-(2-Chloro-3-hydroxypyridin-4-
yl)pivalamide. This compound is listed in a patent (US2011/0028467 Al), suggesting it may
have been investigated for a particular biological application, but the specific details are not
disclosed in readily accessible sources. Researchers interested in this compound should
consult the full patent documentation for any disclosed biological data or intended use.

Logical Relationship for Further Research

The logical progression for further investigation of this compound would involve a series of

standard preclinical research steps.
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Synthesis and Structural Confirmation
(e.g., NMR, Mass Spec, X-ray crystallography)

!

In vitro Biological Screening
(Target identification, Enzyme/Receptor binding assays)

!

Cell-based Assays
(Functional activity, Cytotoxicity)

!

Mechanism of Action Studies
(Signaling pathway analysis, Target engagement)

!

In vivo Animal Models
(Efficacy, Pharmacokinetics, Toxicology)

!

Lead Optimization

Click to download full resolution via product page

Caption: Standard workflow for the preclinical development of a novel chemical entity.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete or exhaustive overview of all available data. It is essential to consult the original
Safety Data Sheet and any cited literature for complete and accurate information. The user
assumes all responsibility for the safe handling and use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxypyridin-4-yl)pivalamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320945#n-2-chloro-3-hydroxypyridin-4-yl-
pivalamide-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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